Cas no 1495685-78-3 (1-(2-ethoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(2-ethoxyphenyl)prop-2-en-1-ol
• CAS No: 1495685-78-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6578337
• PubChem ID: 65416487
• Update Time: 2026-03-11

1-(2-ethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)prop-2-en-1-ol
• α-Ethenyl-2-ethoxybenzenemethanol
• AKOS014752413
• 1495685-78-3
• EN300-1842025

• Inchi： 1S/C11H14O2/c1-3-10(12)9-7-5-6-8-11(9)13-4-2/h3,5-8,10,12H,1,4H2,2H3
• InChI Key： WWGOUULQXCBZMF-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=CC=C1OCC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 294.9±28.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Additional information on 1-(2-ethoxyphenyl)prop-2-en-1-ol

Chemical Profile of 1-(2-ethoxyphenyl)prop-2-en-1-ol (CAS No. 1495685-78-3)

1-(2-ethoxyphenyl)prop-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1495685-78-3, is a significant organic compound with a rich structural framework that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring an ethoxy-substituted phenyl ring connected to a propenyl group, exhibits unique electronic and steric properties that make it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 1-(2-ethoxyphenyl)prop-2-en-1-ol consists of a phenyl ring substituted with an ethoxy group at the 2-position, linked to a propenyl chain. This configuration introduces both aromatic and aliphatic characteristics, enabling diverse interactions with biological targets. The presence of the double bond in the propenyl group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(2-ethoxyphenyl)prop-2-en-1-ol and its derivatives. The compound's structural motif is reminiscent of several bioactive molecules, suggesting its potential as a lead compound for drug discovery. Specifically, the ethoxyphenyl moiety is known to exhibit moderate affinity for certain enzyme targets, which has been exploited in the development of novel therapeutic agents.

One of the most compelling aspects of 1-(2-ethoxyphenyl)prop-2-en-1-ol is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds, which have shown promise in preclinical studies. These studies often focus on modulating biological pathways associated with inflammation, pain, and neurodegeneration, areas where phenylpropene derivatives have demonstrated significant therapeutic utility.

The synthesis of 1-(2-ethoxyphenyl)prop-2-en-1-ol typically involves multi-step organic reactions, starting from commercially available precursors such as 2-hydroxyethylbenzene and acrylic acid derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance yield and purity. These techniques are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(2-ethoxyphenyl)prop-2-en-1-ol's pharmacological profile. Molecular docking studies have revealed its potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These insights have guided the design of next-generation analogs with improved selectivity and efficacy.

The compound's stability under various conditions is another area of interest. Studies have investigated its photostability and thermal degradation profiles, which are crucial for formulating stable pharmaceutical products. Additionally, its solubility characteristics have been examined to optimize delivery systems, ensuring efficient absorption and bioavailability.

In conclusion,1-(2-hydroxyethyl)benzene propenone derivative CAS no1495685, also known as (E)-3-(2-hydroxyethyl)benzeneacrylate CAS no1495685, stands out as a promising candidate in medicinal chemistry research. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound,CAS no1495685, it is expected to play an increasingly important role in addressing unmet medical needs.